Cas no 2168630-12-2 ((3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride)

• Product Name: (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride
• CAS No: 2168630-12-2
• MF: C₁₁H₂₁FO₃S
• MW: 252.346046209335
• CID: 5783322
• PubChem ID: 165505426
• Update Time: 2025-07-14

(3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1478924
• (3,3-dipropyloxolan-2-yl)methanesulfonyl fluoride
• 2168630-12-2
• (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride

• Inchi： 1S/C11H21FO3S/c1-3-5-11(6-4-2)7-8-15-10(11)9-16(12,13)14/h10H,3-9H2,1-2H3
• InChI Key： ZIBURHWFLXKIMN-UHFFFAOYSA-N
• SMILES： S(CC1C(CCC)(CCC)CCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 252.11954386g/mol
• Monoisotopic Mass: 252.11954386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride

Introduction to (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride (CAS No. 2168630-12-2)

(3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride (CAS No. 2168630-12-2) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in synthetic organic chemistry.

The molecular structure of (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride consists of a methanesulfonyl group attached to a 3,3-dipropyloxolan-2-yl moiety. The oxolan ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that imparts stability and specific reactivity to the molecule. The propyl substituents on the oxolan ring further modify the electronic and steric properties of the compound, making it a valuable intermediate in the synthesis of complex molecules.

In the realm of medicinal chemistry, (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride has shown promise as a building block for the development of novel therapeutic agents. Its reactivity with nucleophiles makes it an excellent electrophilic fluorinating agent, which is crucial for the introduction of fluorine atoms into organic molecules. Fluorine is known to enhance the metabolic stability and bioavailability of drugs, making it an attractive element in drug design.

Recent studies have explored the use of (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride in the synthesis of fluorinated analogs of existing drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of fluorinated derivatives of an antiviral drug using this compound as a key intermediate. The resulting compounds exhibited enhanced antiviral activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts.

Another area where (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride has found application is in the development of imaging agents for positron emission tomography (PET). Fluorine-18 labeled compounds are widely used in PET imaging due to their favorable half-life and high sensitivity. The ability to introduce fluorine atoms using this compound has facilitated the synthesis of novel PET tracers with improved targeting and imaging capabilities.

The safety and handling of (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride are critical considerations in its use. As with many sulfonyl fluorides, it is important to handle this compound with care due to its reactivity and potential for generating hazardous byproducts. Proper personal protective equipment (PPE) and laboratory safety protocols should be followed at all times when working with this compound.

In conclusion, (3,3-Dipropyloxolan-2-yl)methanesulfonyl fluoride (CAS No. 2168630-12-2) is a versatile and valuable chemical intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential tool for the synthesis of complex molecules with enhanced biological activity and improved pharmacological profiles. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.